Cas no 103417-98-7 (2-PROPENOIC ACID, 2-CYANO-3-(2-FLUOROPHENYL)-)

• Product Name: 2-PROPENOIC ACID, 2-CYANO-3-(2-FLUOROPHENYL)-
• CAS No: 103417-98-7
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 3270996
• Update Time: 2025-04-21

2-PROPENOIC ACID, 2-CYANO-3-(2-FLUOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 2-CYANO-3-(2-FLUOROPHENYL)-

• Inchi： 1S/C10H6FNO2/c11-9-4-2-1-3-7(9)5-8(6-12)10(13)14/h1-5H,(H,13,14)
• InChI Key： DESWKKYKBFHUTI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=CC1=CC=CC=C1F

Computed Properties

• Exact Mass: 191.038257g/mol
• Monoisotopic Mass: 191.038257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.16g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1Ų